Cas no 88465-81-0 (ARPHAMENINE B)
ARPHAMENINE B structure
Product Name:ARPHAMENINE B
CAS No:88465-81-0
MF:C16H25ClN4O4
MW:372.847102880478
CID:727781
Update Time:2024-03-01
ARPHAMENINE B Chemical and Physical Properties
Names and Identifiers
-
- ARPHAMENINE B
- 5-amino-8-guanidino-2-(4-hydroxyphenylmethyl)-4-oxooctanoicacidhydrochlorid
- alpha-(3-amino-6-((aminoiminomethyl)amino)-2-oxohexyl)-4-hydroxybenzenepropa
- benzenepropanoicacid,alpha-(3-amino-6-((aminoiminomethyl)amino)-2-oxohexyl)-4
- monohydrochloride,(s-(r*,s*))--hydroxy
- arphamenine B hydrochloride
- Asarone
-
- Inchi: 1S/C16H24N4O4.ClH/c17-13(2-1-7-20-16(18)19)14(22)9-11(15(23)24)8-10-3-5-12(21)6-4-10;/h3-6,11,13,21H,1-2,7-9,17H2,(H,23,24)(H4,18,19,20);1H/t11-,13+;/m1./s1
- InChI Key: JBDPEPZHJGYZFT-YLAFAASESA-N
- SMILES: C(C1C=CC(O)=CC=1)[C@@H](C(=O)O)CC(=O)[C@@H](N)CCCNC(N)=N.Cl
Computed Properties
- Exact Mass: 372.15600
- Monoisotopic Mass: 770.327
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 53
- Rotatable Bond Count: 20
- Complexity: 525
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 413A^2
Experimental Properties
- Boiling Point: 646.5°C at 760 mmHg
- Flash Point: 344.8°C
- PSA: 162.52000
- LogP: 2.87850
ARPHAMENINE B Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
88465-81-0 (ARPHAMENINE B) Related Products
- 133-04-0((-)-Asarinin)
- 5451-09-2(5-Aminolevulinic acid hydrochloride)
- 5273-86-9(Beta-asarone)
- 144110-37-2(ARPHAMENINE A)
- 133-05-1((-)-Asarinin)
- 106-60-5(5-Amino-4-oxopentanoic acid)
- 144110-38-3(Arphamenine B Hemisulfate)
- 2883-98-9(alpha-Asarone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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